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Compound of Interest

Compound Name: Z-Hyp-OMe

Z-Hyp-OMe is a derivative of the amino acid hydroxyproline, where the amine is protected by a
benzyloxycarbonyl (Z) group and the carboxylic acid is esterified with a methyl group.[1] It
serves as a crucial building block in peptide synthesis and as a biochemical reagent for life
science research.[2]

General Properties

Property Value Reference(s)

N-Cbz-4-trans-hydroxy-L-
proline Methyl Ester,

Synonyms (2S,4R)-1-Benzyl 2-Methyl 4- [1][3][4]
hydroxypyrrolidine-1,2-

dicarboxylate

CAS Number 64187-48-0 [2][3][4]
Molecular Formula C14H17NOs [1112][3]
Molecular Weight 279.29 g/mol [2][3]
Appearance Viscous Liquid, Syrup [2][3]
Color Colorless to light yellow [2]

Physicochemical Data
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Property Value Reference(s)
Boiling Point 422.8 £ 45.0 °C (Predicted) [3]
Density 1.313 g/cm? (Predicted) [3]
Keep in dark place, Sealed in
Storage Temperature dry, Room Temperature; Pure [2][3]
form: -20°C
Solubility Profile
Solvent Solubility Reference(s)
DMSO > 100 mg/mL (358.05 mM) [2]
Chloroform Soluble [3]
Dichloromethane Soluble [3]
Ethyl Acetate Soluble [3]
Acetone Soluble [3]

Experimental Protocols

This section details the standard methodologies for determining the key physical properties of

Z-Hyp-OMe.

Determination of Melting Point

The melting point of a substance is the temperature range over which it changes state from

solid to liquid. For compounds that are viscous liquids or syrups at room temperature, this

protocol would be adapted for a freezing point determination or used for solid derivatives. The

capillary method is a standard technique for crystalline solids.[5][6]

Protocol:

o Sample Preparation: Ensure the sample is completely dry.[7] A small amount of the

powdered solid is introduced into a capillary tube, which is sealed at one end.[8][9] The tube
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is tapped gently to pack the solid into the bottom, aiming for a sample height of 1-2 mm.[7][9]

Apparatus Setup: The capillary tube is placed in a heating block apparatus (e.g., a Mel-
Temp) and attached to a thermometer.[5][8]

Heating: The sample is heated rapidly to obtain an approximate melting range.[8] The
apparatus is then allowed to cool. A second, careful determination is performed with a fresh
sample, heating slowly (approx. 2 °C/minute) as the temperature approaches the
approximate melting point.[5][8]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears, and the temperature at which the entire sample becomes a transparent liquid.
This range is the melting point.[5][7]
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Sample Preparation

Obtain dry, solid sample

Load sample into capillary tube (1-2 mm)

Place tube in heating apparatus

Heat rapidly for approximate range

Cool apparatus

Use new sample and heat slowly (2°C/min) near expected MP

Observe and record T _initial (first liquid)

Record T_final (all liquid)

Result
\

@eport Melting Point Range (T _initial - T_fina@
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Preparation

Prepare solution of known
concentration (c in g/mL)

Warm up polarimeter (10 min)

Fill cell (length | in dm)
with pure solvent

Calibrate instrument to zero

Fill cell with sample solution

Measure observed rotation (a)

4 Calculation )
Calculate Specific Rotation:
[ =a/(l*c)
- J
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4 )

Solution Preparation

Add excess solute to a
known volume of solvent

Seal and agitate at constant
temperature until equilibrium

Phase Separation

Allow solid to settle or centrifuge

Carefully collect supernatant

Filter supernatant (e.g., 0.22um filter)

4 )

Analysis|& Result

Determine concentration of
solute in the filtrate

Report solubility in mg/mL
or mol/L at specified temp.
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Reactants

Amino Acid Ester
(e.g., H-Val-OMe)

l/

Z-Amino Acid
(e.g., Z-Asp(OMe)-OH)
-
e
Reagents ) Proces Product

Active Ester Intermediate >

Oxyma/HOBt
(Additive)

[EDC (Carbodiimide)]

ctivation Coupling Z-Dipeptide-Ester

A

—

Base (e.g., DIEA)

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Core Physical and Chemical Properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b554447#physical-
properties-of-z-hyp-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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